
Apoptosis Inhibitor 5 (API5): A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Apoptosis inducer 5

Cat. No.: B12403473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Apoptosis Inhibitor 5 (API5), also known as Anti-apoptosis clone 11 (AAC-11) and Fibroblast

Growth Factor-2 Interacting Factor (FIF), is a ubiquitously expressed nuclear protein that plays

a critical role in the regulation of programmed cell death and cell proliferation.[1]

Overexpressed in numerous cancers, API5 has emerged as a significant therapeutic target.

This technical guide provides an in-depth overview of the chemical structure and diverse

properties of API5, its mechanism of action, and detailed protocols for its study.

Chemical Structure and Properties of Apoptosis
Inhibitor 5 (API5)
API5 is a protein, and its chemical structure is defined by its amino acid sequence and the

resulting three-dimensional conformation. It is not a small molecule with a distinct chemical

formula in the traditional sense.

Primary Structure and Physicochemical Properties
The human API5 protein consists of 524 amino acids.[2][3] Its physicochemical properties,

calculated based on its amino acid sequence (UniProt ID: Q9BZZ5), are summarized in the

table below.
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Property Value Reference

UniProt ID Q9BZZ5 [2][3]

Number of Amino Acids 524 [2][3]

Molecular Weight (Approx.) 55 kDa [4]

Theoretical Molecular Weight 59754.38 Da
[Calculated using ProtParam

based on UniProt sequence]

Theoretical pI 5.53
[Calculated using ProtParam

based on UniProt sequence]

Extinction Coefficient
31860 M⁻¹ cm⁻¹ (assuming all

pairs of Cys form cystines)

[Calculated using ProtParam

based on UniProt sequence]

31610 M⁻¹ cm⁻¹ (assuming all

Cys are reduced)

[Calculated using ProtParam

based on UniProt sequence]

Aliases
AAC-11, AAC11, FIF, MIG8,

XAGL
[1][5][6]

Three-Dimensional Structure and Functional Domains
The crystal structure of human API5 reveals an elongated, all-α-helical architecture. The

structure is characterized by the presence of HEAT (Huntingtin, Elongation factor 3, A subunit

of protein phosphatase 2A, and TOR1) and ARM (Armadillo-like) repeats, which are known to

mediate protein-protein interactions. This structural arrangement suggests that API5 functions

as a scaffold protein, facilitating the assembly of multi-protein complexes.[7][8]

Key structural and functional motifs within API5 include:

LxxLL motif: A conserved motif often involved in interactions with nuclear receptors.[5]

Heptad Leucine Repeat (HLR): A region that can mediate protein dimerization and

oligomerization.[5]

Nuclear Localization Sequence (NLS): Directs the protein to the nucleus.[5]
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Post-translational Modification Sites: API5 is subject to post-translational modifications, such

as acetylation at lysine 251 (K251) and SUMOylation at lysine 404 (K404), which can

regulate its stability and function.

Mechanism of Action and Signaling Pathways
API5 exerts its anti-apoptotic effects through multiple mechanisms, primarily by modulating key

signaling pathways involved in programmed cell death.

Inhibition of Caspase-2 Activation
API5 is a direct endogenous inhibitor of caspase-2.[9][10] It physically interacts with the

caspase recruitment domain (CARD) of pro-caspase-2, thereby preventing its dimerization and

subsequent activation.[9][10] This inhibitory action is specific to the unprocessed form of

caspase-2.[9][10]

Regulation of E2F1-Induced Apoptosis
The transcription factor E2F1 can induce both cell cycle progression and apoptosis. API5 has

been shown to suppress E2F1-induced apoptosis.[11][12] While a direct physical interaction

has not been demonstrated, API5 appears to modulate E2F1's transcriptional activity,

promoting the expression of genes involved in cell survival over those that trigger apoptosis.

[12]

Inhibition of Acinus-Mediated DNA Fragmentation
Acinus is a nuclear protein that plays a role in apoptotic chromatin condensation and DNA

fragmentation. API5 interacts with Acinus and prevents its cleavage by caspases, thereby

inhibiting its pro-apoptotic function.

Upregulation of FGF2/FGFR1 Signaling
API5 can interact with Fibroblast Growth Factor 2 (FGF2) and is involved in the FGF2/FGFR1

signaling pathway.[5][6] This pathway can promote cell survival by leading to the degradation of

the pro-apoptotic protein Bim.
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Figure 1: Signaling pathways modulated by API5.

Experimental Protocols
This section provides detailed methodologies for key experiments used to study the function

and interactions of API5.

Co-Immunoprecipitation (Co-IP) of API5 and Interacting
Proteins
This protocol is designed to isolate and identify proteins that interact with API5 within a cellular

context.

Materials:
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Cell lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5%

sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors.

[10]

Anti-API5 antibody (and corresponding isotype control IgG).

Protein A/G magnetic beads or agarose beads.[10][13]

Wash buffer (e.g., IP lysis buffer with lower detergent concentration).

Elution buffer (e.g., 2x Laemmli sample buffer).

Procedure:

Cell Lysis:

Culture and harvest cells expressing endogenous or overexpressed API5.

Wash the cell pellet with ice-cold PBS.

Resuspend the pellet in ice-cold lysis buffer and incubate on ice for 30 minutes with

periodic vortexing.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

Transfer the supernatant (protein extract) to a new pre-chilled tube.

Pre-clearing the Lysate:

Add protein A/G beads to the protein extract and incubate for 1 hour at 4°C on a rotator to

reduce non-specific binding.

Pellet the beads by centrifugation and transfer the supernatant to a new tube.

Immunoprecipitation:

Add the anti-API5 antibody or isotype control IgG to the pre-cleared lysate.

Incubate overnight at 4°C on a rotator.
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Add fresh protein A/G beads and incubate for another 2-4 hours at 4°C.

Washing:

Pellet the beads and discard the supernatant.

Wash the beads 3-5 times with ice-cold wash buffer.

Elution:

Resuspend the washed beads in elution buffer.

Boil the samples at 95-100°C for 5-10 minutes to dissociate the protein complexes from

the beads.

Pellet the beads and collect the supernatant containing the immunoprecipitated proteins.

Analysis:

Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against

API5 and the suspected interacting protein.
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Figure 2: A typical co-immunoprecipitation workflow.

Caspase-2 Activity Assay
This assay measures the enzymatic activity of caspase-2, which is inhibited by API5.
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Materials:

Cell lysate from cells treated with or without an apoptotic stimulus.

Caspase-2 substrate (e.g., Ac-VDVAD-pNA for colorimetric assay or VDVAD-AFC for

fluorometric assay).[9]

Assay buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 10 mM DTT, 1 mM

EDTA, 10% glycerol).

96-well plate.

Microplate reader (spectrophotometer or fluorometer).

Procedure:

Prepare Cell Lysates:

Prepare cell lysates as described in the Co-IP protocol (Section 3.1.1).

Determine the protein concentration of each lysate.

Set up the Assay:

In a 96-well plate, add a consistent amount of protein lysate to each well.

Include appropriate controls (e.g., lysate from untreated cells, buffer only).

Initiate the Reaction:

Add the caspase-2 substrate to each well.

Incubation:

Incubate the plate at 37°C for 1-2 hours, protected from light if using a fluorometric

substrate.

Measurement:
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Measure the absorbance at 405 nm (for pNA) or fluorescence at an excitation/emission of

400/505 nm (for AFC).[9]

Data Analysis:

Compare the caspase-2 activity in different samples, normalizing to the protein

concentration. A decrease in activity in the presence of API5 would be expected.

Conclusion
Apoptosis Inhibitor 5 is a multifaceted protein with a significant role in regulating cell survival

and proliferation. Its overexpression in various cancers makes it a compelling target for the

development of novel anti-cancer therapies. The information and protocols provided in this

guide offer a comprehensive resource for researchers and drug development professionals

working to further elucidate the function of API5 and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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